Cas no 69078-90-6 (2,3,3-Trimethyl-4-[(4-methylbenzenesulfonyl)oxy]butan-2-ol)

• Product Name: 2,3,3-Trimethyl-4-[(4-methylbenzenesulfonyl)oxy]butan-2-ol
• CAS No: 69078-90-6
• MF: C₁₄H₂₂O₄S
• MW: 286.387083530426
• CID: 6005423
• PubChem ID: 165487756
• Update Time: 2025-10-21

2,3,3-Trimethyl-4-[(4-methylbenzenesulfonyl)oxy]butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-37408455
• 69078-90-6
• 2,3,3-trimethyl-4-[(4-methylbenzenesulfonyl)oxy]butan-2-ol
• 2,3,3-Trimethyl-4-[(4-methylbenzenesulfonyl)oxy]butan-2-ol

• Inchi： 1S/C14H22O4S/c1-11-6-8-12(9-7-11)19(16,17)18-10-13(2,3)14(4,5)15/h6-9,15H,10H2,1-5H3
• InChI Key： JJOJYSZSEHLQNN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)(C)C(C)(C)O

Computed Properties

• Exact Mass: 286.12388035g/mol
• Monoisotopic Mass: 286.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72Ų

Additional information on 2,3,3-Trimethyl-4-[(4-methylbenzenesulfonyl)oxy]butan-2-ol

Comprehensive Overview of 2,3,3-Trimethyl-4-[(4-methylbenzenesulfonyl)oxy]butan-2-ol (CAS No. 69078-90-6)

2,3,3-Trimethyl-4-[(4-methylbenzenesulfonyl)oxy]butan-2-ol (CAS No. 69078-90-6) is a specialized organic compound with significant applications in pharmaceutical intermediates and fine chemical synthesis. This compound, often referred to by its systematic name or CAS number 69078-90-6, has garnered attention due to its unique structural properties and versatility in synthetic chemistry. Researchers and industry professionals frequently search for "2,3,3-Trimethyl-4-[(4-methylbenzenesulfonyl)oxy]butan-2-ol uses" or "CAS 69078-90-6 synthesis methods," highlighting its relevance in modern chemical research.

The molecular structure of 2,3,3-Trimethyl-4-[(4-methylbenzenesulfonyl)oxy]butan-2-ol features a butan-2-ol backbone substituted with trimethyl groups and a 4-methylbenzenesulfonyloxy moiety. This configuration imparts specific reactivity, making it valuable for constructing complex molecules. Recent trends in green chemistry have spurred interest in "sustainable synthesis of 69078-90-6," as industries seek eco-friendly alternatives to traditional methods. The compound's stability and functional groups also make it a candidate for "high-yield catalytic reactions," a topic frequently explored in academic journals.

One of the most searched questions about this compound is, "What are the applications of 2,3,3-Trimethyl-4-[(4-methylbenzenesulfonyl)oxy]butan-2-ol?" Its primary use lies in pharmaceutical manufacturing, where it serves as a key intermediate for active pharmaceutical ingredients (APIs). Additionally, its sulfonyloxy group enables participation in nucleophilic substitution reactions, a feature exploited in polymer chemistry. The demand for "CAS 69078-90-6 suppliers" has risen alongside the growth of custom synthesis services, reflecting its commercial importance.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 2,3,3-Trimethyl-4-[(4-methylbenzenesulfonyl)oxy]butan-2-ol. Researchers often inquire about "spectral data for 69078-90-6" or "purity standards for this compound," underscoring the need for precise quality control. Regulatory compliance, particularly in pharmaceutical applications, further drives the search for "GMP-grade 69078-90-6."

In summary, 2,3,3-Trimethyl-4-[(4-methylbenzenesulfonyl)oxy]butan-2-ol (CAS No. 69078-90-6) is a multifaceted compound with broad utility in synthetic chemistry. Its role in drug development and material science continues to inspire innovation, while advancements in sustainable synthesis align with global environmental goals. For those seeking deeper insights, resources on "mechanistic studies of 69078-90-6" or "industrial-scale production techniques" provide valuable technical perspectives.